Cas no 156731-05-4 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-(methoxymethyl)-)

• Product name: 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-(methoxymethyl)-
• CAS No: 156731-05-4
• MF: C₁₄H₂₉NO₆
• MW: 307.383165121078
• CID: 230890
• PubChem ID: 2724925

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-(methoxymethyl)-
• N-METHOXYMETHYLAZA-18-CROWN-6, 96
• 1H-Pyrrole-2,5-dione,1-methoxy
• N-methoxymaleimide
• N-methoxymethyl-1,7,10,13,16-pentaoxa-4-azacyclooctadecane
• 16-(methoxymethyl)-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
• 156731-05-4
• N-METHOXYMETHYLAZA-18-CROWN-6

• Inchi： InChI=1S/C14H29NO6/c1-16-14-15-2-4-17-6-8-19-10-12-21-13-11-20-9-7-18-5-3-15/h2-14H2,1H3/p+1
• InChI Key： FRHFIOQVVMAQLK-UHFFFAOYSA-O
• SMILES： COC[NH+]1CCOCCOCCOCCOCCOCC1

Computed Properties

• Exact Mass: 307.19900
• Monoisotopic Mass: 307.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Topological Polar Surface Area: 59.8
• XLogP3: -0.8

Experimental Properties

• Color/Form: Not available
• Density: 1.0993 (rough estimate)
• Boiling Point: 447.88°C (rough estimate)
• Flash Point: 120.8°C
• Refractive Index: 1.4735 (estimate)
• PSA: 58.62000
• LogP: -0.07320
• Solubility: Not available